Cas no 1131-63-1 (5,6,7,8-tetrahydronaphthalene-2-carboxylic acid)

• Product Name: 5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
• CAS No: 1131-63-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD01861899
• CID: 156727
• PubChem ID: 70804
• Update Time: 2025-10-28

5,6,7,8-tetrahydronaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 5,6,7,8-tetrahydro-
• 5,6,7,8-Tetrahydro-2-naphthoic acid
• 5,6,7,8-TETRAHYDRO-NAPHTHALENE-2-CARBOXYLIC ACID
• 5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
• 5,6,7,8-Tetrahydro-2-naphthalenecarboxylic acid
• 1,2,3,4-Tetrahydronaphthalene-6-carboxylic acid
• PD020323
• F2124-0810
• NS00023677
• SCHEMBL1713977
• AE-562/43286930
• 5,6,7,8-Tetrahydro-2-naphthoicacid
• Z90124426
• WLZ3266
• NSC-131342
• EINECS 214-469-6
• HMS1697I20
• MFCD01861899
• N11966
• 2-NAPHTHOIC ACID, 5,6,7,8-TETRAHYDRO-
• A894469
• SY063047
• AS-67394
• NY5
• 1131-63-1
• SR-01000946768
• RSWXAGBBPCRION-UHFFFAOYSA-N
• B84YP7QPC8
• DTXSID90150285
• J-002906
• 5,6,7,8-tetrahydronaphthalene-2-carboxylicacid
• 5,6,7,8-Tetrahydro-2-naphthoic acid, 97%
• UNII-B84YP7QPC8
• CHEBI:34447
• NSC131342
• EN300-18780
• 2-Naphthalenecarboxylicacid,5,6,7,8-tetrahydro-
• HMS3650C15
• 2-Naphthalenecarboxylic acid, 5,6,7,8-tetrahydro-
• NSC 131342
• FT-0619803
• SR-01000946768-1
• 1,2,3,4-tetrahydro-6-naphthoic acid
• Q27116075
• tetralin-beta-carboxylic acid
• AKOS000200683
• DTXCID0072776
• STK500340
• ALBB-006251

• MDL： MFCD01861899
• Inchi： 1S/C11H12O2/c12-11(13)10-6-5-8-3-1-2-4-9(8)7-10/h5-7H,1-4H2,(H,12,13)
• InChI Key： RSWXAGBBPCRION-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)CCCC2)=O

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.184
• Melting Point: 154-158 °C
• Boiling Point: 267.83°C (rough estimate)
• Flash Point: 152.5±19.5 °C
• Refractive Index: 1.5425 (estimate)
• PSA: 37.30000
• LogP: 2.26360
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5,6,7,8-tetrahydronaphthalene-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 5,6,7,8-tetrahydronaphthalene-2-carboxylic acid

5,6,7,8-Tetrahydronaphthalene-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1131-63-1, commonly referred to as 5,6,7,8-tetrahydronaphthalene-2-carboxylic acid, is a significant molecule in the field of organic chemistry. This compound belongs to the class of bicyclic carboxylic acids and has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies and its utilization in material science have further highlighted its importance.

5,6,7,8-Tetrahydronaphthalene-2-carboxylic acid is characterized by its fused bicyclic structure, which consists of a naphthalene ring system partially hydrogenated to form a tetrahydro derivative. The carboxylic acid group attached at the 2-position of the naphthalene ring imparts unique chemical reactivity and functional properties. This structure makes it a versatile building block in organic synthesis, particularly in the development of advanced materials and pharmaceutical compounds.

Recent studies have explored the synthesis of 5,6,7,8-tetrahydronaphthalene-2-carboxylic acid through various routes, including catalytic hydrogenation and bio-based fermentation processes. These methods have not only improved the efficiency of production but also reduced environmental impact compared to traditional synthesis techniques. The compound's ability to undergo diverse chemical transformations has made it a valuable precursor in the synthesis of complex molecules.

In terms of applications, 5,6,7,8-tetrahydronaphthalene-2-carboxylic acid has found utility in the development of high-performance polymers and coatings. Its aromatic stability and functional group reactivity enable the creation of materials with enhanced mechanical and thermal properties. Additionally, research into its use as a chiral auxiliary in asymmetric synthesis has opened new avenues for drug discovery and development.

The environmental impact of 5,6,7,8-tetrahydronaphthalene-2-carboxylic acid has also been a focus of recent investigations. Studies have demonstrated its biodegradability under specific conditions, making it a more sustainable choice compared to traditional synthetic compounds. This aligns with the growing demand for eco-friendly chemicals in various industries.

In conclusion, 5,6,7,8-tetrahydronaphthalene-2-carboxylic acid (CAS No. 1131-63-1) is a multifaceted compound with promising applications across multiple domains. Its structural uniqueness and versatile reactivity continue to drive innovative research and development efforts. As advancements in synthetic methods and application areas progress, this compound is poised to play an even more critical role in shaping future technologies.